4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl-

• Molecular Formula: C18H13NO4
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 2-(2-carboxyphenyl)-6-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C18H13NO4/c1-10-6-7-15-13(8-10)14(18(22)23)9-16(19-15)11-4-2-3-5-12(11)17(20)21/h2-9H,1H3,(H,20,21)(H,22,23)
• InChI Key: FEKMETWXZHRJRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC=CC=C3C(=O)O

Description

4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl- is a useful research compound. Its molecular formula is C18H13NO4 and its molecular weight is 307.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Quinolinecarboxylic acid,2-(2-carboxyphenyl)-6-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 9.93 ml of water were added 10.0 g (62.1 mmol) of 5-methylisatin obtained in Example 1 and 4.96 g (0.12 mol) of sodium hydroxide. 10.2 g (62.1 mmol) of 2-acetylbenzoic acid was added thereto and the mixture was heated to 90° C. under reflux. The mixture was heated further at 115° C. for one hour after the reaction became mild. Thereafter, the mixture was allowed to cool to room temperature and poured into 200 g of iced water. The aqueous layer was washed with ether and acidified with 2M hydrochloric acid. The formed precipitate was collected by filtration to obtain 6.55 g of 2-(2-carboxyphenyl)-6-methyl-4-quinolinecarboxylic acid. NMR (270 MHz, Acetone-d6):